Cas no 2639374-80-2 ((3R)-piperidin-3-ylmethanesulfonamide)

• Product Name: (3R)-piperidin-3-ylmethanesulfonamide
• CAS No: 2639374-80-2
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• MDL: MFCD33549320
• CID: 5671209
• PubChem ID: 51980295
• Update Time: 2023-11-27

(3R)-piperidin-3-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• [(3R)-piperidin-3-yl]methanesulfonamide
• 2639374-80-2
• EN300-26937650
• 3-Piperidinemethanesulfonamide, (3R)-
• (3R)-piperidin-3-ylmethanesulfonamide

• MDL： MFCD33549320
• Inchi： 1S/C6H14N2O2S/c7-11(9,10)5-6-2-1-3-8-4-6/h6,8H,1-5H2,(H2,7,9,10)/t6-/m1/s1
• InChI Key： MVSCEWQFNYYHBS-ZCFIWIBFSA-N
• SMILES： S(C[C@H]1CNCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 178.07759887g/mol
• Monoisotopic Mass: 178.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 339.1±34.0 °C(Predicted)
• pka: 10.66±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines